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Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716

FOR IMMEDIATE RELEASE
Application Note AP-0112

Dateline: Shanghai, China, December 18, 2025 — Pentadecanal, a long-chain aliphatic
aldehyde, is a versatile ingredient valued in the flavor and fragrance industry for its unique
sensory characteristics. This document provides detailed application notes and protocols for
researchers, scientists, and drug development professionals, summarizing its chemical
properties, sensory profile, and applications, along with experimental methodologies for its
evaluation and use.

Chemical and Physical Properties

Pentadecanal (CAS No. 2765-11-9), also known as n-pentadecaldehyde, is a C15 aldehyde
with a molecular formula of C1sH300.[1][2] It presents as a white to almost white crystalline
powder or waxy solid at room temperature.[1] Key physical and chemical properties are
summarized in the table below.
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Property Value Reference
CAS Number 2765-11-9 [1]
Molecular Formula C15H300 [1][2]
Molecular Weight 226.40 g/mol [3]
Appearance White to almost white powder 1]
to crystal
Melting Point 24 - 26 °C [1]
Boiling Point 182 - 184 °C at 23 mmHg [1]

L Fresh, waxy, with floral and
Odor Description [2][4]
musky undertones

B Soluble in alcohol; insoluble in
Solubility ) [4]
water

Applications in the Fragrance Industry

Pentadecanal is a valuable modifier in a perfumer's palette, prized for its ability to impart a
smooth, waxy, and subtly floral character to fragrance compositions. Its primary role is to add
depth and complexity, particularly to floral and woody accords.[2]

Sensory Profile and Benefits

The odor profile of pentadecanal is characterized by a dominant fresh, waxy note,
complemented by delicate floral and musky undertones.[2][4] This unique combination allows it
to:

e Enhance Floral Bouquets: It provides a natural, waxy petal-like effect in floral fragrances
such as jasmine, rose, and lily.

» Add Body and Fixation: Due to its high molecular weight, it has a low volatility and can act as
a fixative, prolonging the scent's longevity on the skin.
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e Smooth and Blend: It can soften the sharper notes of other ingredients, creating a more
harmonious and well-rounded fragrance profile.

Recommended Use Levels

The International Fragrance Association (IFRA) has not issued any specific restrictions on the
use of pentadecanal in its 49th amendment. However, industry best practices suggest a
maximum concentration of up to 4.0% in the fragrance concentrate.[4] The typical use levels in
common consumer products are significantly lower, as detailed in the table below.

Product Category Typical Use Level (% in final product)
Fine Fragrance (Eau de Parfum, Eau de
, 0.01 - 0.5%
Toilette)
Soaps and Body Washes 0.02-0.2%
Lotions and Creams 0.01-0.15%
Shampoos and Conditioners 0.01-0.1%
Candles and Air Fresheners 0.1-1.0%

Applications in the Flavor Industry

While primarily utilized in the fragrance sector, pentadecanal is also employed as a flavoring
agent in certain food products, where it contributes subtle, natural undertones.[2] However, it is
important to note that pentadecanal does not currently hold a FEMA (Flavor and Extract
Manufacturers Association) number, and its GRAS (Generally Recognized as Safe) status has
not been established in the United States. Its use as a flavoring agent is therefore limited and
subject to regional regulations. It is not recommended for flavor applications.[4]

Experimental Protocols
Protocol for Sensory Evaluation of Pentadecanal

Objective: To characterize the odor profile of pentadecanal and determine its odor detection
threshold.
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Materials:

e Pentadecanal (98% purity or higher)

e Odorless solvent (e.g., diethyl phthalate or ethanol)
e Glass vials with PTFE-lined caps

e Perfumer's smelling strips

o Olfactometer (optional, for threshold determination)
e Sensory panel of at least 5 trained evaluators
Procedure:

» Preparation of Dilutions: Prepare a series of dilutions of pentadecanal in the chosen solvent.
A 10% stock solution is a good starting point. From this, prepare further dilutions in a
geometric progression (e.g., 1%, 0.1%, 0.01%, etc.) for odor profile evaluation. For threshold
determination, a more granular series of dilutions in the lower concentration range will be
required.

e Odor Profile Evaluation:

o Dip a clean smelling strip into each dilution, ensuring the same depth and duration of
immersion for consistency.

o Allow the solvent to evaporate for approximately 10-15 seconds.

o Present the smelling strips to the sensory panel in a randomized order, with appropriate
breaks between samples to prevent olfactory fatigue.

o Panelists should record their individual descriptions of the odor at different stages of
evaporation (top, middle, and base notes) using a standardized sensory vocabulary.

e Odor Detection Threshold (ODT) Determination:
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o The ODT can be determined using a standardized method such as ASTM E679-04
(Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice
Ascending Concentration Series Method of Limits).

o Present panelists with a series of three samples (two blanks and one with the odorant) in
increasing concentrations.

o The threshold is determined as the concentration at which the panelist can reliably detect
a difference.

Protocol for Stability Testing of Pentadecanal in a
Cosmetic Emulsion

Objective: To evaluate the physical and chemical stability of pentadecanal in a representative
oil-in-water (O/W) cosmetic emulsion.

Materials:

Pentadecanal

o Pre-formulated O/W emulsion base (without fragrance)

e Glass jars with airtight lids

e Oven capable of maintaining 40°C + 2°C

o Refrigerator capable of maintaining 4°C = 2°C

e Viscometer

e pH meter

e Microscope

o Gas chromatograph with a flame ionization detector (GC-FID) for chemical analysis

Procedure:
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o Sample Preparation: Incorporate pentadecanal into the O/W emulsion base at a typical
concentration (e.g., 0.1%). Ensure thorough mixing to achieve a homogenous dispersion.
Package the final formulation in glass jars.

 Stability Conditions: Store the samples under the following conditions:
o Accelerated stability: 40°C £ 2°C
o Real-time stability: 25°C + 2°C / 60% + 5% RH
o Control: 4°C + 2°C

o Evaluation Schedule: Evaluate the samples at initial time point (T=0) and at subsequent
intervals (e.g., 1, 2, 3, and 6 months for accelerated testing; 3, 6, 12, and 24 months for real-
time testing).

e Physical Stability Assessment:

[e]

Visual Assessment: Observe for any changes in color, phase separation, creaming, or
crystallization.

[¢]

Odor Assessment: Evaluate any changes in the fragrance profile.

[e]

Viscosity Measurement: Measure the viscosity at a controlled temperature.

o

pH Measurement: Measure the pH of the emulsion.

[¢]

Microscopic Examination: Observe the droplet size and distribution for any signs of
coalescence.

o Chemical Stability Assessment:
o Use a suitable extraction method to isolate the fragrance components from the emulsion.

o Analyze the concentration of pentadecanal using GC-FID to determine any degradation
over time. A decrease in the peak area corresponding to pentadecanal would indicate
instability.
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Caption: A simplified workflow for fragrance creation incorporating pentadecanal.
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Caption: Sensory attributes of pentadecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentadecanal: A Comprehensive Guide for Flavor and
Fragrance Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032716#pentadecanal-applications-in-the-flavor-and-
fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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